Cas no 201039-13-6 (tert-butyl (2R)-2-(cyanomethyl)pyrrolidine-1-carboxylate)

• Product name: tert-butyl (2R)-2-(cyanomethyl)pyrrolidine-1-carboxylate
• CAS No: 201039-13-6
• MF: C₁₁H₁₈N₂O₂
• MW: 210.27282
• MDL: MFCD11505915
• CID: 66600
• PubChem ID: 10727173

tert-butyl (2R)-2-(cyanomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate
• (R)-1-BOC-2-(cyanomethyl)pyrrolidine
• 1-Pyrrolidinecarboxylic acid, 2-(cyanomethyl)-, 1,1-dimethylethyl ester, (2R)-
• (R)-2-cyanomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-N-Boc-pyrrolidylacetonitrile
• tert-butyl (R)-2-cyanomethylpyrrolidine-1-carboxylate
• tert-butyl (2R)-2-(cyanomethyl)pyrrolidine-1-carboxylate
• 201039-13-6
• P11135
• BB 0260874
• SCHEMBL4058342
• (R)-t-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate
• CS-0054664
• (R)-tert-butyl-2-(cyanomethyl)pyrrolidine-1-carboxylate
• AS-50799
• A4392
• EN300-153803
• AC-8553
• AMY36440
• W-201758
• (R)-2-Cyanomethyl pyrrolidine-1-carboxylic acid, tert-butyl ester
• AKOS015836106
• (R)-tert-butyl2-(cyanomethyl)pyrrolidine-1-carboxylate
• AKOS015897922
• GSNDDHMLFYORQI-SECBINFHSA-N
• MFCD11505915
• tert-butyl (R)-2-(cyanomethyl)pyrrolidine-1-carboxylate
• DB-009112

• MDL： MFCD11505915
• Inchi： InChI=1S/C11H18N2O2/c1-11(2,3)15-10(14)13-8-4-5-9(13)6-7-12/h9H,4-6,8H2,1-3H3/t9-/m1/s1
• InChI Key： GSNDDHMLFYORQI-SECBINFHSA-N
• SMILES： CC(C)(C)OC(=O)N1CCC[C@@H]1CC#N

Computed Properties

• Exact Mass: 210.13700
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• PSA: 53.33000
• LogP: 2.23748

tert-butyl (2R)-2-(cyanomethyl)pyrrolidine-1-carboxylate Security Information

• HazardClass：IRRITANT

tert-butyl (2R)-2-(cyanomethyl)pyrrolidine-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids